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Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010 Get Quote

An In-depth Technical Guide on 5-Methylindan: Molecular Weight and Formula

This guide provides a detailed overview of the molecular weight and chemical formula of 5-
Methylindan, a compound relevant to researchers, scientists, and professionals in drug

development.

Chemical Identity
Synonyms: 5-methyl-2,3-dihydro-1H-indene, Indan, 5-methyl-[1][2]

Molecular Formula and Weight
The chemical composition and molecular mass are fundamental properties for any chemical

compound. For 5-Methylindan, these are well-established.

The molecular formula of 5-Methylindan is C10H12.[1][2][3][4][5] This indicates that each

molecule of 5-Methylindan contains 10 carbon atoms and 12 hydrogen atoms. The molecular

weight has been determined by multiple sources, with slight variations depending on the

calculation method and isotopic composition considered. The computed molecular weight is

approximately 132.20 g/mol .[1] Other reported values include 132.205 g/mol [3][4], 132.2023

g/mol [2], and simply 132.2 g/mol .[6][7]

Below is a summary of the key quantitative data for 5-Methylindan.
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Parameter Value Source

Molecular Formula C10H12
PubChem[1], LookChem[3],

NIST[2]

Molecular Weight 132.20 g/mol PubChem[1]

Molecular Weight 132.205 g/mol
LookChem[3],

ChemSynthesis[4]

Molecular Weight 132.2023 g/mol NIST WebBook[2]

Molecular Weight 132.2 g/mol ChemicalBook[6][7]

Structural and Logical Representation
To illustrate the relationship between the compound's name, its elemental composition

(formula), and its resulting mass (molecular weight), the following diagram is provided.
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results in

Click to download full resolution via product page

Caption: Logical relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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